5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine

• IUPAC Name: 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine
• InChI: InChI=1S/C11H17BN2O2/c1-10(2)11(3,4)16-12(15-10)8-5-9(13)7-14-6-8/h5-7H,13H2,1-4H3
• InChI Key: DAISWHFZWZZBBD-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=CN=C2)N
• Molecular Formula: C11H17BN2O2
• DSSTOX Substance ID: DTXSID201178391
• Molecular Weight: 220.08 g/mol
• CAS RN: 1073354-99-0

Description

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine is a chemical compound. It is often used in the preparation of pharmaceuticals and chemical intermediates.

Synthesis Analysis

The synthesis of this compound involves two substitution reactions. The structure of the compound is confirmed by Fourier-transform infrared spectroscopy (FTIR), proton nuclear magnetic resonance (^1H NMR), and carbon-13 nuclear magnetic resonance (^13C NMR) spectroscopy, and mass spectrometry (MS).

Molecular Structure Analysis

The molecular structure of this compound has been studied using X-ray diffraction and density functional theory (DFT). The DFT calculations found 98.28% stable conformers and 1.72% unstable conformers.

Chemical Reactions Analysis

This compound can undergo various chemical reactions. For instance, it can be used for borylation at the benzylic C-H bond of alkylbenzenes in the presence of a palladium catalyst to form pinacol benzyl boronate. It can also undergo hydroboration of alkyl or aryl alkynes and alkenes in the presence of transition metal catalysts.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 309.21. It is a solid at room temperature. More detailed physical and chemical properties such as melting point, boiling point, and density are not available in the retrieved sources.

Scientific Research Applications

• Synthesis and Structural Analysis : A study by Huang et al. (2021) synthesized boric acid ester intermediates with benzene rings, including compounds related to 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine. They used FTIR, NMR spectroscopy, and mass spectrometry for structural confirmation, and X-ray diffraction for crystallographic analyses. Density functional theory (DFT) was also applied to understand the molecular structures.

• Molecular Electrostatic Potential and Frontier Molecular Orbitals Study : The same study by Huang et al. (2021) also investigated the molecular electrostatic potential and frontier molecular orbitals of these compounds using DFT. This research revealed some physicochemical properties of the compounds, enhancing understanding of their behavior in different environments.

• Synthesis and Evaluation of Antimicrobial Activities : Bayrak et al. (2009) synthesized a series of new compounds, including those related to 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine, and evaluated their antimicrobial activities. This study highlights the potential of such compounds in the development of new antimicrobial agents.

• Exploring Catalytic Properties in Chemical Reactions : In a study by Koren-Selfridge et al. (2009), a boron-substituted catalyst was synthesized, which included a structure related to the compound of interest. This catalyst was used for hydroboration of aldehydes, imines, and ketones, demonstrating the catalytic applications of such compounds in organic synthesis.

• Application in Fluorescence Probes for Detection of Hydrogen Peroxide : Lampard et al. (2018) synthesized a series of boronate ester fluorescence probes for detecting hydrogen peroxide. These probes are based on a similar structural framework as 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine, showcasing its potential use in the development of sensitive and specific chemical sensors.

• Use in Coordination Polymers with Cobalt(II) : Al-Fayaad et al. (2020) reported the use of a compound similar to 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine in forming a two-dimensional coordination polymer with cobalt(II). This study highlights the potential of such compounds in material science and in the formation of novel polymeric structures.

Mechanism of Action

The compound can be aromatized at the C5 position through the Suzuki–Miyaura reaction, and the structure can be further modified to exploit the derivation of the indazole structure type.

Safety and Hazards

The compound is classified as a combustible solid. It does not have a flash point. More detailed safety and hazard information is not available in the retrieved sources.